Cas no 884494-76-2 (6-chloro-3-fluoropyridine-2-carboxylic acid)

• Product Name: 6-chloro-3-fluoropyridine-2-carboxylic acid
• CAS No: 884494-76-2
• MF: C₆H₃ClFNO₂
• MW: 175.544924020767
• MDL: MFCD04972387
• CID: 706746
• PubChem ID: 44754787
• Update Time: 2025-07-21

6-chloro-3-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-fluoropicolinic acid
• 2-Chloro-5-fluoropyridine-6-carboxylic acid
• 6-chloro-3-fluoro-2-Pyridinecarboxylic acid
• 6-Chloro-3-fluoro-pyridine-2-carboxylic acid
• 6-CHLORO-3-FLUOROPYRIDINE-2-CARBOXYLIC ACID
• PubChem17057
• YGDRQLYJJGEHCC-UHFFFAOYSA-N
• LS20461
• AB20963
• AK113170
• ST2418925
• 6-chloro-3-fluoropyridin-2-carboxylic acid
• 6-Chloro-3-fluoro-2-pyridinecarboxylic acid (ACI)
• MFCD04972387
• CS-W018881
• Z1198165230
• AKOS006291881
• DTXSID30660515
• AS-20093
• 884494-76-2
• A10681
• EN300-93431
• SCHEMBL1760173
• SY077990
• AC-33396
• 6-chloro-3-fluoropicolinicacid
• DB-024982
• 6-chloro-3-fluoropyridine-2-carboxylic acid

• MDL： MFCD04972387
• Inchi： 1S/C6H3ClFNO2/c7-4-2-1-3(8)5(9-4)6(10)11/h1-2H,(H,10,11)
• InChI Key： YGDRQLYJJGEHCC-UHFFFAOYSA-N
• SMILES： O=C(C1C(F)=CC=C(Cl)N=1)O

Computed Properties

• Exact Mass: 174.98400
• Monoisotopic Mass: 174.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.576
• Melting Point: 172-174°C
• Boiling Point: 296℃
• Flash Point: 133℃
• Refractive Index: 1.563
• PSA: 50.19000
• LogP: 1.57230
• Vapor Pressure: No data available

6-chloro-3-fluoropyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-chloro-3-fluoropyridine-2-carboxylic acid

6-Chloro-3-fluoropyridine-2-carboxylic Acid (CAS No. 884494-76-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of fine chemicals and pharmaceutical intermediates, 6-chloro-3-fluoropyridine-2-carboxylic acid (CAS No. 884494-76-2) has emerged as a pivotal compound due to its unique structural features and broad applicability. This heterocyclic carboxylic acid, characterized by its chloro and fluoro substituents on the pyridine ring, serves as a critical scaffold in the design of agrochemicals, pharmaceuticals, and advanced materials. Its molecular formula, C₆H₃ClFNO₂, underscores its role as a multifunctional intermediate in synthetic chemistry.

The growing demand for halogenated pyridine derivatives in drug discovery has propelled 6-chloro-3-fluoropyridine-2-carboxylic acid into the spotlight. Researchers frequently search for terms like "pyridine carboxylic acid synthesis", "fluorinated heterocycles applications", or "CAS 884494-76-2 supplier", reflecting its industrial relevance. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) and esterification makes it indispensable for constructing complex molecules, particularly in kinase inhibitor development and crop protection agents.

From an environmental perspective, the compound’s low bioaccumulation potential aligns with the green chemistry trends dominating 2024 discussions. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are routinely employed to verify its purity, which typically exceeds 98% in commercial batches. Notably, its crystalline solid form ensures stability during storage and transportation, addressing logistical concerns raised in supply chain forums.

Innovative applications of 6-chloro-3-fluoropyridine-2-carboxylic acid extend to material science, where its incorporation into metal-organic frameworks (MOFs) enhances catalytic performance. Recent patents highlight its utility in OLED (Organic Light-Emitting Diode) precursors, responding to the surge in demand for energy-efficient displays. This dual pharmaceutical-material science applicability positions it as a high-value chemical in global markets.

Quality control protocols for CAS 884494-76-2 emphasize strict adherence to ICH guidelines, with residual solvent levels monitored via GC-MS. Suppliers often provide custom synthesis services to meet diverse R&D needs, a feature highly searched in academic and industrial databases. As regulatory frameworks evolve, particularly in the EU’s REACH program, documentation of its eco-toxicity profile remains a key focus area for manufacturers.

In summary, 6-chloro-3-fluoropyridine-2-carboxylic acid exemplifies the convergence of synthetic efficiency and functional versatility. Its role in accelerating the development of next-generation therapeutics and smart materials ensures sustained interest across scientific disciplines, making it a cornerstone of modern chemical innovation.